Cas no 1804310-71-1 (3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine
• CAS No: 1804310-71-1
• MF: C₇H₄ClF₃INO₂
• MW: 353.46484375
• CID: 4831265
• Update Time: 2025-05-21

3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4ClF3INO2/c8-2-3-1-4(14)6(13-5(3)12)15-7(9,10)11/h1,14H,2H2
• InChI Key： RKPPZYBLOBFRIE-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C=C(C(=N1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4

Additional information on 3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine

3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804310-71-1) is a multifunctional compound with a unique combination of halogenated and oxygenated functional groups. This molecule has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and development. The presence of a chloromethyl group, a hydroxy group, an iodo substituent, and a trifluoromethoxy moiety endows this compound with diverse chemical properties and biological activities.

The chloromethyl group is a versatile functional group that can undergo various chemical transformations, such as nucleophilic substitution reactions. This makes 3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine an attractive starting material for the synthesis of more complex molecules. The hydroxy group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, which are crucial for optimizing the pharmacological properties of drug candidates.

The iodo substituent is known for its ability to enhance the lipophilicity of molecules, which can improve their bioavailability and cellular uptake. Additionally, the presence of an iodo group can be leveraged for radiolabeling studies, which are essential for understanding the pharmacokinetics and biodistribution of drugs. The trifluoromethoxy moiety, with its strong electron-withdrawing effect, can modulate the electronic properties of the pyridine ring, influencing the compound's reactivity and biological activity.

Recent research has highlighted the potential of 3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule may contribute to its ability to inhibit viral replication by interfering with key viral enzymes or pathways.

In addition to its antiviral properties, 3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, suggesting its utility in cancer therapy. The mechanism of action appears to involve the modulation of signaling pathways involved in cell survival and proliferation.

The versatility of 3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine extends beyond its direct biological activities. This compound can serve as a valuable building block for the synthesis of more complex molecules with tailored properties. For example, the chloromethyl group can be converted into various functional groups through substitution reactions, allowing for the creation of derivatives with enhanced potency or selectivity.

In conclusion, 3-(Chloromethyl)-5-hydroxy-2-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804310-71-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifunctional nature make it an attractive candidate for further investigation and development as a therapeutic agent or as a synthetic intermediate in drug discovery efforts.